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Compound of Interest

Compound Name: MM 54
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Introduction

Kisspeptin-54 (KP-54), a 54-amino acid peptide, is a key product of the KISS1 gene. Initially
identified for its role in suppressing cancer metastasis, it is also known as metastin.
Subsequent research has revealed its critical function as a central regulator of the
hypothalamic-pituitary-gonadal (HPG) axis and, consequently, reproductive function. This
technical guide provides an in-depth overview of the foundational research on Kisspeptin-54,
including its mechanism of action, quantitative data from key studies, and detailed experimental
protocols.

Quantitative Data

The following tables summarize key quantitative data from foundational studies on Kisspeptin-
54.

Table 1: Pharmacokinetics of Kisspeptin-54
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Parameter Value Species Reference
Plasma Half-life ~32 minutes Mouse
Plasma Half-life 27.6 £ 1.1 minutes Human

Metabolic Clearance

3.2 £ 0.2 ml/kg-min Human
Rate

Volume of Distribution ~ 128.9 £ 12.5 ml/kg Human

Table 2: Effects of Intravenous Kisspeptin-54 Infusion in Human Males

Mean
Concentration

Hormone . . P-value Reference
(Kisspeptin vs.

Saline)

. 10.8+15vs. 4.2+
Luteinizing Hormone

0.5 Ulliter (90-min <0.001
(LH)

mean)
Follicle-Stimulating 3.9+0.7vs.3.2+0.6

_ _ <0.001

Hormone (FSH) U/liter (90-min mean)

249+ 1.7vs. 21.7 %
Testosterone 2.2 nmol/liter (180-min < 0.001

mean)

Mechanism of Action and Signaling Pathway

Kisspeptin-54 exerts its effects by binding to a G-protein coupled receptor known as GPR54 or
KISS1R. This receptor is primarily coupled to the Gag/11 protein. The binding of Kisspeptin-54
to GPR54 initiates a signaling cascade that leads to the activation of phospholipase C (PLC).
PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second
messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

IP3 triggers the release of calcium from intracellular stores, leading to an increase in
intracellular calcium concentration. DAG, along with the increased calcium, activates protein
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kinase C (PKC). This cascade ultimately results in the stimulation of gonadotropin-releasing
hormone (GnRH) secretion from hypothalamic neurons. Additionally, Kisspeptin-54 can activate
the mitogen-activated protein kinase (MAPK) pathway, particularly ERK1/2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

